![molecular formula C16H13FN4O2S B2460900 4-fluoro-N-((5-((pyridin-3-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide CAS No. 1351647-08-9](/img/structure/B2460900.png)
4-fluoro-N-((5-((pyridin-3-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-N-((5-((pyridin-3-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H13FN4O2S and its molecular weight is 344.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition Studies
Compounds with complex structures including fluorine atoms and benzamide moieties often undergo extensive metabolism studies to understand their pharmacokinetics and disposition within biological systems. For instance, studies on compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) have been conducted to determine their metabolic pathways, principal circulating components, and elimination routes, primarily focusing on their application in treating conditions like insomnia (Renzulli et al., 2011).
Radiotracer Development for Diagnostic Imaging
Fluorinated compounds are frequently explored for their potential as radiotracers in positron emission tomography (PET) imaging. The development and evaluation of such compounds, including their safety, dosimetry, and imaging characteristics, contribute significantly to diagnostic imaging research, particularly in identifying and characterizing disease states like cancer and neurological disorders (Brier et al., 2022).
Neurological Research
Compounds with specific structural motifs are often investigated for their effects on the brain, including studies on their metabolic impact on neurological conditions like Alzheimer's disease, using imaging techniques to monitor changes over time (Kadir et al., 2012).
Antibiotic Development
The study of compounds for their potential as antibiotics involves understanding their metabolism and disposition, as seen in the investigation of GSK1322322, a peptidase deformylase inhibitor, highlighting the role of such compounds in developing new antibacterial agents (Mamaril-Fishman et al., 2014).
Properties
IUPAC Name |
4-fluoro-N-[[5-(pyridin-3-ylmethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN4O2S/c17-13-5-3-12(4-6-13)15(22)19-9-14-20-21-16(23-14)24-10-11-2-1-7-18-8-11/h1-8H,9-10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRJPQPLYXKTIDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CSC2=NN=C(O2)CNC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.